Cas no 41421-00-5 (2-(3-Methylphenyl)-1,3,4-oxadiazole)

• Product Name: 2-(3-Methylphenyl)-1,3,4-oxadiazole
• CAS No: 41421-00-5
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 3044723
• Update Time: 2025-09-20

2-(3-Methylphenyl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methylphenyl)-1,3,4-oxadiazole
• 2-m-tolyl-1,3,4-oxadiazole
• ODZ100123

• Inchi： 1S/C9H8N2O/c1-7-3-2-4-8(5-7)9-11-10-6-12-9/h2-6H,1H3
• InChI Key： IUKXRBAYNRAFFQ-UHFFFAOYSA-N
• SMILES： O1C=NN=C1C1=CC=CC(C)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• XLogP3: 1.8
• Topological Polar Surface Area: 38.9